1,2,3,4-Tetrahydroisoquinoline-7-carbonitrile hydrochloride

• IUPAC Name: 1,2,3,4-tetrahydroisoquinoline-7-carbonitrile;hydrochloride
• InChI: InChI=1S/C10H10N2.ClH/c11-6-8-1-2-9-3-4-12-7-10(9)5-8;/h1-2,5,12H,3-4,7H2;1H
• InChI Key: NPCOFDGYVBVRLW-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC2=C1C=CC(=C2)C#N.Cl
• Molecular Formula: C10H11ClN2
• DSSTOX Substance ID: DTXSID20655213
• Molecular Weight: 194.66 g/mol
• CAS RN: 200137-81-1

Description

1,2,3,4-Tetrahydroisoquinoline-7-carbonitrile hydrochloride is a chemical compound that is used as a reagent in the preparation of 4-(1,2,4-oxadiazol-5-yl)piperidine-1-carboxamides as antiproliferative tubulin inhibitors.

Synthesis Analysis

The synthesis of 1,2,3,4-Tetrahydroisoquinoline-7-carbonitrile hydrochloride and its analogs has been a topic of interest in medicinal chemistry. The heterocyclic scaffold of tetrahydroisoquinolines (THIQ) has garnered attention due to its diverse biological activities against various infective pathogens and neurodegenerative disorders. Commonly used synthetic strategies for constructing the core scaffold have also been discussed.

Molecular Structure Analysis

The molecular structure of 1,2,3,4-Tetrahydroisoquinoline-7-carbonitrile hydrochloride is represented by the linear formula C10H11ClN2. The InChI code for this compound is 1S/C10H10N2.ClH/c11-6-8-1-2-9-3-4-12-7-10(9)5-8;/h1-2,5,12H,3-4,7H2;1H.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,2,3,4-Tetrahydroisoquinoline-7-carbonitrile hydrochloride include a molecular weight of 194.66. It is a solid at room temperature and should be stored at 2-8°C.

Scientific Research Applications

Synthesis of Complex Compounds

1,2,3,4-Tetrahydroisoquinoline-7-carbonitrile hydrochloride is utilized as a starting material in the synthesis of complex compounds such as lamellarin U and lamellarin G trimethyl ether. This approach facilitates the introduction of acid-sensitive protecting groups and avoids the harsh conditions of classical reactions (Liermann & Opatz, 2008).

Preparation of Alkaloids

The compound is instrumental in the enantioselective synthesis of tetrahydroprotoberberines and bisbenzylisoquinoline alkaloids. It serves as a precursor for the preparation of various alkaloids, demonstrating its versatility in pharmaceutical chemistry (Blank & Opatz, 2011).

Development of Novel Derivatives

Research has shown the potential of 1,2,3,4-tetrahydroisoquinoline-7-carbonitrile hydrochloride in the synthesis of new derivatives like pyrimido[4,5-b]-quinoline derivatives, showcasing its role in expanding chemical libraries (Elkholy & Morsy, 2006).

Exploration in Organic Chemistry

The compound is also employed in the synthesis of morphlinotetrahydrothieno[2,3-c]isoquinolines, indicating its significance in the exploration of new structures in organic chemistry (El-Dean, Radwan, & Zaki, 2008).

Photochemical Synthesis

It has been used in photochemical synthesis processes to create 1,2,3,4-tetrahydroisoquinolin-3-ones, which are valuable in various chemical reactions and product development (Ikeda et al., 1977).

Catalytic Asymmetric Synthesis

The compound plays a role in catalytic asymmetric synthesis, especially in creating C1-chiral 1,2,3,4-tetrahydroisoquinolines and 3,4-dihydrotetrahydroisoquinolines, which are important in the field of asymmetric catalysis and natural product synthesis (Liu et al., 2015).

Safety And Hazards

The safety information for 1,2,3,4-Tetrahydroisoquinoline-7-carbonitrile hydrochloride includes several hazard statements: H302, H315, H319, H335. These indicate that the compound is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, and wearing protective gloves/protective clothing/eye protection/face protection.